Cas no 1061314-04-2 (5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid)

• Product Name: 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid
• CAS No: 1061314-04-2
• MF: C₉H₆BrClO₄
• MW: 293.498541355133
• CID: 2194595
• PubChem ID: 45480503
• Update Time: 2025-04-21

5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid
• 5-bromo-2-chloro-4-methoxycarbonylbenzoic acid
• Benzoic acid, 5-broMo-2-chloro-4-(Methoxycarbonyl)-
• DB-368385
• SCHEMBL3681759
• DTXSID70670416
• AKOS016015451
• 1061314-04-2
• NKZUFJATZWJDBM-UHFFFAOYSA-N

• Inchi： 1S/C9H6BrClO4/c1-15-9(14)4-3-7(11)5(8(12)13)2-6(4)10/h2-3H,1H3,(H,12,13)
• InChI Key： NKZUFJATZWJDBM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 291.91380Da
• Monoisotopic Mass: 291.91380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų